Cas no 1806565-37-6 (Ethyl 2-hydroxy-4-(3-methoxy-3-oxopropyl)benzoate)

• Product Name: Ethyl 2-hydroxy-4-(3-methoxy-3-oxopropyl)benzoate
• CAS No: 1806565-37-6
• MF: C₁₃H₁₆O₅
• MW: 252.263144493103
• CID: 4955667
• Update Time: 2025-10-29

Ethyl 2-hydroxy-4-(3-methoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-hydroxy-4-(3-methoxy-3-oxopropyl)benzoate

• Inchi： 1S/C13H16O5/c1-3-18-13(16)10-6-4-9(8-11(10)14)5-7-12(15)17-2/h4,6,8,14H,3,5,7H2,1-2H3
• InChI Key： CHCCXAAKRLMQNB-UHFFFAOYSA-N
• SMILES： OC1=C(C(=O)OCC)C=CC(=C1)CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 289
• XLogP3: 2.4
• Topological Polar Surface Area: 72.8

Additional information on Ethyl 2-hydroxy-4-(3-methoxy-3-oxopropyl)benzoate

Ethyl 2-hydroxy-4-(3-methoxy-3-oxopropyl)benzoate (CAS No. 1806565-37-6): A Comprehensive Overview

Ethyl 2-hydroxy-4-(3-methoxy-3-oxopropyl)benzoate, identified by its CAS number 1806565-37-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This ester derivative of benzoic acid has garnered attention due to its unique structural features and potential biological activities. The presence of both hydroxyl and methoxy groups, along with an alkoxy side chain, makes it a versatile molecule for further chemical modifications and biological evaluations.

The compound's structure consists of a benzoate core substituted at the 2-position with a hydroxyl group and at the 4-position with a propyl group that is further modified by a methoxy group and an oxygen atom. This intricate arrangement suggests potential interactions with various biological targets, making it a candidate for drug discovery and development. The hydroxyl group can participate in hydrogen bonding, while the methoxy and alkoxy groups may influence the compound's solubility and metabolic stability.

Recent studies have highlighted the importance of benzoate derivatives in medicinal chemistry. These compounds have been explored for their antimicrobial, anti-inflammatory, and antioxidant properties. The specific configuration of Ethyl 2-hydroxy-4-(3-methoxy-3-oxopropyl)benzoate may confer unique pharmacological effects that are not observed with simpler benzoate esters. For instance, the combination of hydroxyl and methoxy groups could enhance binding affinity to certain enzymes or receptors, while the alkoxy side chain might influence cell membrane permeability.

In vitro studies have begun to elucidate the potential biological activities of Ethyl 2-hydroxy-4-(3-methoxy-3-oxopropyl)benzoate. Preliminary experiments suggest that this compound may exhibit inhibitory effects on enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are key players in the production of pro-inflammatory mediators like prostaglandins and leukotrienes. By modulating their activity, Ethyl 2-hydroxy-4-(3-methoxy-3-oxopropyl)benzoate could potentially serve as a lead compound for developing novel anti-inflammatory therapies.

Additionally, the compound's structural features may contribute to its antioxidant properties. The hydroxyl group is known to be a potent hydrogen donor, capable of neutralizing reactive oxygen species (ROS). This ability is crucial in preventing oxidative stress, which is implicated in various chronic diseases, including cancer, neurodegenerative disorders, and cardiovascular diseases. The methoxy group may further enhance these antioxidant effects by stabilizing the compound's redox properties.

The synthesis of Ethyl 2-hydroxy-4-(3-methoxy-3-oxopropyl)benzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the esterification of 2-hydroxy-4-propenylbenzoic acid with ethanol under acidic conditions, followed by selective methylation at the propenyl position using dimethyl sulfate or methyl iodide. The final product is typically purified through recrystallization or column chromatography to meet pharmaceutical-grade standards.

The pharmacokinetic profile of Ethyl 2-hydroxy-4-(3-methoxy-3-oxopropyl)benzoate is another area of active investigation. Understanding how the body processes this compound—its absorption, distribution, metabolism, and excretion (ADME)—is essential for assessing its therapeutic potential and safety profile. Preliminary data suggest that the compound may be well-absorbed after oral administration but may exhibit moderate bioavailability due to rapid metabolism by cytochrome P450 enzymes.

Future research directions include exploring the compound's interactions with specific biological targets using computational modeling techniques such as molecular docking and molecular dynamics simulations. These approaches can help predict binding affinities and identify potential drug-like properties early in the discovery process. Additionally, preclinical studies in animal models will be necessary to evaluate the safety and efficacy of Ethyl 2-hydroxy-4-(3-methoxy-3-oxopropyl)benzoate before it can be considered for human trials.

The development of new therapeutic agents relies heavily on innovative chemical synthesis methods that improve efficiency and sustainability. Green chemistry principles are increasingly being applied to pharmaceutical synthesis to minimize environmental impact while maintaining high yields. Techniques such as catalytic asymmetric synthesis or biocatalysis could potentially be employed in the production of Ethyl 2-hydroxy-4-(3-methoxy-3-oxopropyl)benzoate, offering more sustainable alternatives to traditional synthetic routes.

In conclusion, Ethyl 2-hydroxy-4-(3-methoxy-3-oxopropyl)benzoate (CAS No. 1806565-37-6) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features suggest potential biological activities that warrant detailed investigation. As our understanding of drug design principles continues to evolve, compounds like this one will play a crucial role in developing new treatments for various diseases.